Ethyl 4-(3-formyl-2-pyridyl)benzoate
Overview
Description
Synthesis Analysis
The synthesis of Ethyl 4-(3-formyl-2-pyridyl)benzoate involves a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans . Substituted 3-formyl benzofurans were reacted with ethyl acetoacetate, which allowed the formation of sesamol-conjugated 2-methyl nicotinate .Scientific Research Applications
Synthesis and Metallation
Ethyl 4-(3-formyl-2-pyridyl)benzoate has been used in the synthesis and metallation of 2-(pyridyl)benzoic acids and ethyl 2-(pyridyl)benzoates. This process involves ring deprotonation using lithium dialkylamides and in situ cyclization to produce azafluorenones (Rebstock, Mongin, Trécourt, & Quéguiner, 2003).
Anti-Juvenile Hormone Agents
This compound derivatives have been prepared as anti-juvenile hormone (anti-JH) agents. These compounds induce symptoms of JH deficiency in larvae of the silkworm and other insects, leading to precocious metamorphosis and pigmentation changes in larval cuticle (Ishiguro et al., 2003).
Nonlinear Optical Materials
In the field of materials science, this compound-based compounds have been used to design nonlinear optical materials. These include coordination networks with zinc(II) and cadmium(II) that adopt structures conducive to second-harmonic generation, a key property in nonlinear optics (Evans & Lin, 2001).
Catalytic Activities
This compound has also been utilized in tuning the structural topology of zinc(II)-benzoate coordination complexes. These complexes have been studied for their photoluminescence and catalytic activities, showing potential in various chemical transformations (Jang et al., 2012).
Structural Characterization
The compound has been used in the synthesis of meso-porphyrins for structural characterization using NMR spectroscopy. These studies enhance the understanding of molecular structures and their properties (Gianferrara, Giust, Bratsos, & Alessio, 2007).
Antiplatelet Activity
This compound derivatives have been synthesized and evaluated for their selective anti-PAR4 (protease-activated receptor 4) activity. These studies are crucial in developing new therapeutic agents for platelet-related disorders (Chen et al., 2008).
Enzyme Mimicry
This compound-based Cadmium(II) complexes have been described as mimics of organophosphate pesticide degrading enzymes and metallo-β-lactamases. This research contributes to understanding enzyme mechanisms and designing synthetic enzyme mimics (Daumann, Gahan, Comba, & Schenk, 2012).
Properties
IUPAC Name |
ethyl 4-(3-formylpyridin-2-yl)benzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13NO3/c1-2-19-15(18)12-7-5-11(6-8-12)14-13(10-17)4-3-9-16-14/h3-10H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDPPOPSAVYHNQB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)C2=C(C=CC=N2)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.